2-(Benzylsulfanyl)-4-(methylamino)-6-(4-methylphenyl)-5-pyrimidinecarbonitrile

• IUPAC Name: 2-benzylsulfanyl-4-(methylamino)-6-(4-methylphenyl)pyrimidine-5-carbonitrile
• InChI: InChI=1S/C20H18N4S/c1-14-8-10-16(11-9-14)18-17(12-21)19(22-2)24-20(23-18)25-13-15-6-4-3-5-7-15/h3-11H,13H2,1-2H3,(H,22,23,24)
• InChI Key: VCJWKPYKSPAYJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(C(=NC(=N2)SCC3=CC=CC=C3)NC)C#N
• Molecular Formula: C20H18N4S
• Molecular Weight: 346.5 g/mol

Description

2-(Benzylsulfanyl)-4-(methylamino)-6-(4-methylphenyl)-5-pyrimidinecarbonitrile, also known as 2-BMSM-4-MA-6-MMP-5-PC, is an organic compound with a wide range of applications in scientific research. It is a member of the pyrimidine family, which contains a heterocyclic ring of four nitrogen atoms and a carbon atom. This compound has been used in a variety of laboratory experiments, and its unique properties have made it a useful tool for scientists.

Scientific Research Applications

Spectroscopic and Molecular Docking Studies

A study conducted by Haress et al. (2015) employed vibrational spectroscopic techniques and molecular docking to analyze 2-Benzylsulfanyl-4-[(4-methylphenyl)-sulfanyl]-6-pentylpyrimidine-5-carbonitrile. The research revealed insights into the molecule's structure, chemical properties, and potential sites for electrophilic attack. These findings are essential for understanding its chemotherapeutic potential, particularly in binding at the catalytic site of substrates through non-covalent interactions like H-bonding and π-π interactions (Haress et al., 2015).

Synthesis and Antimicrobial Activity

Rostamizadeh et al. (2013) explored the synthesis of 4-amino-6-aryl-2-phenyl pyrimidine-5-carbonitrile derivatives, including compounds related to the title molecule. The study demonstrated an efficient and environmentally friendly method for synthesis, and evaluated their antibacterial activity, highlighting the potential use of these compounds in developing new antimicrobial agents (Rostamizadeh et al., 2013).

Antihypertensive Activity

Research by Alam et al. (2010) investigated derivatives of 5-(4-substituted phenyl)-2-(substituted benzylsulfanyl)-4-(substituted phenyl)-6-methyl-1,4-dihydro-5-pyrimidine carboxamides, which are structurally similar to the compound . They found that these derivatives displayed considerable antihypertensive activity, suggesting potential therapeutic uses in managing high blood pressure (Alam et al., 2010).